4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 7-methoxy-4-methyl-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C11H14O2/c1-8-5-6-13-11-7-9(12-2)3-4-10(8)11/h3-4,7-8H,5-6H2,1-2H3
• InChI Key: KTSMDFCWNABPSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCOC2=C1C=CC(=C2)OC

Description

4-Methyl-7-methoxy-3,4-dihydro-2H-1-benzopyran is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The alkene mixture of step (b) (29 g) was dissolved in ethanol (300 ml) and hydrogenated in the presence of 5% palladium on charcoal (1.0 g) at 45 psi; until hydrogen uptake had ceased. The catalyst was filtered off through a supercel filter aid and the filtrate was evaporated to give the desired compound 29.2 g (99.4%). NMR and MS analysis were correct for the required compound.